Cas no 149705-60-2 (4-hydroxy-3-Benzofuranmethanol)

4-hydroxy-3-Benzofuranmethanol Properties

Names and Identifiers

• 4-hydroxy-3-Benzofuranmethanol
• 3-(hydroxymethyl)-1-benzofuran-4-ol
• 3-Benzofuranmethanol,4-hydroxy-
• 3-Benzofuranmethanol, 4-hydroxy-
• 3-(hydroxymethyl)benzofuran-4-ol
• 149705-60-2
• +Expand

• InChIKey： MLQYPEUVDDMQIB-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8O3/c10-5-6-4-7-8(11)2-1-3-9(7)12-6/h1-4,10-11H,5H2
• SMILES： OC1C2=C(OC(CO)=C2)C=CC=1

Computed Properties

• Exact Mass: 164.04734
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 164.047344113g/mol
• Heavy Atom Count: 12
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• PSA: 53.6